1-Chloro-4-(2,3-dihydroindol-1-yl)-1,1-difluorobut-3-en-2-one

• Molecular Formula: C12H10ClF2NO
• Molecular Weight: 257.66 g/mol
• IUPAC Name: 1-chloro-4-(2,3-dihydroindol-1-yl)-1,1-difluorobut-3-en-2-one
• InChI: InChI=1S/C12H10ClF2NO/c13-12(14,15)11(17)6-8-16-7-5-9-3-1-2-4-10(9)16/h1-4,6,8H,5,7H2
• InChI Key: YKXKVXYFTOPCBS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C=CC(=O)C(F)(F)Cl

Description

1-Chloro-4-(2,3-dihydroindol-1-yl)-1,1-difluorobut-3-en-2-one is a synthetic organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties . This compound is of particular interest due to its unique structure, which combines a chloro group, a difluorobut-3-en-2-one moiety, and a dihydroindolyl group.

Preparation Methods

The synthesis of 1-Chloro-4-(2,3-dihydroindol-1-yl)-1,1-difluorobut-3-en-2-one typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:

Formation of the Indole Moiety: The indole moiety can be synthesized from 1H-indol-5-ylamine, which is converted to a diazonium salt and then coupled with various reagents to form the desired indole derivative.

Introduction of the Chloro and Difluoro Groups: The chloro and difluoro groups can be introduced through halogenation reactions using reagents such as 4-Chloro-1,2-difluorobenzene.

Coupling Reactions: The final step involves coupling the indole derivative with the chloro-difluoro compound under specific reaction conditions to form the target compound.

Chemical Reactions Analysis

1-Chloro-4-(2,3-dihydroindol-1-yl)-1,1-difluorobut-3-en-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to form reduced derivatives.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols under appropriate conditions to form substituted products.

Scientific Research Applications

1-Chloro-4-(2,3-dihydroindol-1-yl)-1,1-difluorobut-3-en-2-one has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound’s indole moiety makes it a potential candidate for studying biological activities such as antimicrobial and anticancer properties.

Medicine: Due to its unique structure, it is investigated for potential therapeutic applications, including drug development for various diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-Chloro-4-(2,3-dihydroindol-1-yl)-1,1-difluorobut-3-en-2-one involves its interaction with specific molecular targets and pathways. The indole moiety is known to interact with various enzymes and receptors, leading to biological effects such as inhibition of microbial growth or induction of apoptosis in cancer cells . The chloro and difluoro groups may enhance the compound’s binding affinity and specificity towards its targets .

Comparison with Similar Compounds

1-Chloro-4-(2,3-dihydroindol-1-yl)-1,1-difluorobut-3-en-2-one can be compared with other indole derivatives, such as:

1-Chloro-2-isobutyl-4-methoxybenzene: This compound has a similar chloro group but differs in the substitution pattern and functional groups.

4-Chloro-1,2-difluorobenzene: This compound shares the chloro and difluoro groups but lacks the indole moiety.

1H-indol-5-ylamine: This compound is a precursor in the synthesis of various indole derivatives and shares the indole core structure.

The uniqueness of this compound lies in its combination of functional groups, which imparts distinct chemical and biological properties.